N,N'-bis(3-chloro-4-fluorophenyl)hexanediamide

• IUPAC Name: N,N'-bis(3-chloro-4-fluorophenyl)hexanediamide
• InChI: InChI=1S/C18H16Cl2F2N2O2/c19-13-9-11(5-7-15(13)21)23-17(25)3-1-2-4-18(26)24-12-6-8-16(22)14(20)10-12/h5-10H,1-4H2,(H,23,25)(H,24,26)
• InChI Key: SNBFDYGZTCWLDO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)CCCCC(=O)NC2=CC(=C(C=C2)F)Cl)Cl)F
• Molecular Formula: C18H16Cl2F2N2O2
• Molecular Weight: 401.2 g/mol

Description

N,N'-bis(3-chloro-4-fluorophenyl)hexanediamide, commonly known as BCF, is a chemical compound that has been extensively studied for its potential applications in the field of scientific research. BCF is a type of amide compound that is synthesized through a specific method, and its mechanism of action and physiological effects have been the subject of numerous studies. In

Mechanism of Action

The mechanism of action of BCF is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cell growth and proliferation. BCF has been shown to induce cell cycle arrest and apoptosis in cancer cells, suggesting that it may have potential as a cancer treatment.
Biochemical and Physiological Effects:
BCF has been shown to have a range of biochemical and physiological effects. In addition to its anti-cancer activity, BCF has been shown to have anti-inflammatory and antioxidant properties. It has also been studied for its potential as a treatment for metabolic disorders such as diabetes and obesity.

Advantages and Limitations for Lab Experiments

One of the advantages of BCF is its high potency and specificity for certain biological targets, which makes it a valuable tool for studying biological processes. However, BCF can be difficult to synthesize and purify, which can limit its availability for research purposes. Additionally, the high potency of BCF can also make it difficult to study its effects in vivo, as high doses may be toxic to cells and tissues.

Future Directions

There are many potential future directions for research on BCF. One area of interest is the development of new drugs based on the structure of BCF, which may have improved potency and selectivity for certain biological targets. Another area of interest is the study of the mechanism of action of BCF, which may lead to the discovery of new signaling pathways and targets for drug development. Additionally, the potential use of BCF as a treatment for metabolic disorders such as diabetes and obesity warrants further investigation.

Scientific Research Applications

BCF has been used in a variety of scientific research applications, including the development of new drugs and the study of biological processes. BCF has been shown to have potent activity against a range of cancer cell lines, including breast, lung, and colon cancer cells. It has also been studied for its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.